Cas no 2229076-73-5 (3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione)

• Product Name: 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione
• CAS No: 2229076-73-5
• MF: C₁₀H₁₄O₅S
• MW: 246.280162334442
• CID: 5866089
• PubChem ID: 165654474
• Update Time: 2025-05-23

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione
• 2229076-73-5
• EN300-2006809

• Inchi： 1S/C10H14O5S/c1-10(2)7(3-4-16(10,13)14)6-5-8(11)15-9(6)12/h6-7H,3-5H2,1-2H3
• InChI Key： YLAXOEQDZSEPEZ-UHFFFAOYSA-N
• SMILES： S1(CCC(C2C(=O)OC(C2)=O)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 246.05619472g/mol
• Monoisotopic Mass: 246.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.9Ų

Additional information on 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione (CAS No. 2229076-73-5): A Comprehensive Overview

3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione (CAS No. 2229076-73-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiolanes and is characterized by its unique structural features, which include a thiolane ring with a dioxo group and a substituted oxolane ring. The compound's molecular formula is C₁₀H₁₄O₆S₂, and it has a molecular weight of 286.34 g/mol.

The structure of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione is particularly noteworthy due to its potential applications in various therapeutic areas. The thiolane ring, which is a six-membered ring containing sulfur atoms, imparts unique chemical properties to the molecule. The presence of the dioxo group (C=O) and the oxolane ring (a five-membered ring with an oxygen atom) further enhances its reactivity and stability. These structural elements make it an attractive candidate for drug development.

In recent years, 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione has been studied for its potential as an antioxidant and anti-inflammatory agent. Research has shown that this compound can effectively scavenge free radicals and reduce oxidative stress in biological systems. This property is particularly valuable in the treatment of diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

Furthermore, studies have explored the anti-inflammatory properties of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione. In vitro experiments have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that the compound may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione has also been investigated. Preliminary studies indicate that it has good oral bioavailability and a favorable distribution profile in vivo. These properties are crucial for ensuring that the compound reaches its intended target tissues in sufficient concentrations to exert its therapeutic effects.

In addition to its antioxidant and anti-inflammatory activities, 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione has shown promise in other therapeutic areas. For instance, it has been evaluated for its potential as an antiviral agent against certain viral infections. In vitro studies have demonstrated that it can inhibit the replication of viruses such as influenza and herpes simplex virus (HSV). This makes it a potential candidate for further development as an antiviral drug.

The synthesis of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of a thiolane derivative with an appropriate oxolane precursor in the presence of a suitable catalyst. The resulting product is then purified using techniques such as column chromatography or recrystallization.

To further enhance the therapeutic potential of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione, researchers are exploring various modifications to its structure. For example, substituting different functional groups on the thiolane or oxolane rings can alter the compound's pharmacological properties and improve its efficacy or reduce side effects. These structural modifications are being studied using advanced computational methods and experimental techniques.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,2-dimethyl-1,1-dioxo-1lambda6-thiolan-3-yl)oxolane-2,5-dione in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. However, more extensive clinical trials are needed to fully assess its therapeutic potential and determine optimal dosing regimens.

In conclusion, 3-(2,2-dimethyl-1,1-dioxo-lambda6-thiolan)-3-yloxolan)-dione (CAS No. 229076) is a promising compound with diverse therapeutic applications. Its unique chemical structure confers valuable properties such as antioxidant and anti-inflammatory activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine. As more data becomes available from clinical trials and preclinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.